Cas no 106323-84-6 (1,1'-Biphenyl,3,4,4'-trinitro-)

• Product Name: 1,1'-Biphenyl,3,4,4'-trinitro-
• CAS No: 106323-84-6
• MF: C₁₂H₇N₃O₆
• MW: 289.200482606888
• CID: 152694
• PubChem ID: 60133
• Update Time: 2025-04-19

1,1'-Biphenyl,3,4,4'-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,4,4'-trinitro-
• 1,2-dinitro-4-(4-nitrophenyl)benzene
• 3,4,4'-Trinitrobiphenyl
• 3,4,4'-Trinitro-biphenyl
• AC1L1SM5
• ACMC-20ma1c
• BRN 3436928
• CHEMBL167576
• CTK4A4489
• 106323-84-6
• DTXSID50147575
• 1,1'-BIPHENYL, 3,4,4'-TRINITRO-

• Inchi： 1S/C12H7N3O6/c16-13(17)10-4-1-8(2-5-10)9-3-6-11(14(18)19)12(7-9)15(20)21/h1-7H
• InChI Key： ACCXYWNIHRFTOP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.03351
• Monoisotopic Mass: 289.033485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.52
• Boiling Point: 503.8°Cat760mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.662
• PSA: 129.42
• LogP: 4.64780